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Compound of Interest

Compound Name:
2,2,2-Trichloroethane-1-sulfonyl

chloride

CAS No.: 14994-00-4

Cat. No.: B2519425

Get Quote

Abstract This technical guide provides a comprehensive analysis of 2,2,2-

trichloroethanesulfonyl chloride (TCES-Cl), a specialized reagent in organic synthesis. While

often overshadowed by its trifluorinated analog (Tresyl chloride) or its chloroformate cousin

(Troc-Cl), TCES-Cl offers unique orthogonal protection capabilities governed by the reductive

lability of the trichloroethyl moiety. This document details its nomenclature, physicochemical

properties, mechanistic applications in protective group chemistry, and rigorous safety

protocols.

Part 1: Nomenclature & Identification
Accurate identification is critical in high-stakes synthesis to avoid catastrophic substitution

errors, particularly with "false friends" like Tresyl chloride or Troc chloride.
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Category Identifier / Name Notes

IUPAC Name
2,2,2-Trichloroethane-1-

sulfonyl chloride

Preferred systematic name.[1]

[2]

Common Name
2,2,2-Trichloroethanesulfonyl

chloride

Most frequently used in

literature.

Abbreviation TCES-Cl

Functional abbreviation used

in peptide/oligonucleotide

synthesis contexts.

CAS Registry Number 14994-00-4 Unique numerical identifier.

InChI Key
CNWRAKGWZMUEAT-

UHFFFAOYSA-N
Standardized structural hash.

Molecular Formula C₂H₂Cl₄O₂S

Critical Distinction: The "False Friends"
Researchers must distinguish TCES-Cl from structurally similar reagents with vastly different

reactivities:

Tresyl Chloride (Trifluoro-): 2,2,2-Trifluoroethanesulfonyl chloride.[3][4][5] Difference:

Fluorine vs. Chlorine.[1][3] Tresyl is a super-leaving group; TCES is primarily a protecting

group.

Troc Chloride: 2,2,2-Trichloroethyl chloroformate.[6] Difference: Carbonate linker vs. Sulfonyl

linker.

Brosyl/Nosyl: Aromatic sulfonyl chlorides.[1] Difference: Removal mechanisms differ

(acid/nucleophilic vs. reductive).

Part 2: Physicochemical Profile
TCES-Cl is an electrophilic sulfonylating agent.[3][5] Its reactivity is modulated by the electron-

withdrawing inductive effect of the trichloromethyl group (
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), which increases the electrophilicity of the sulfur center compared to simple alkanesulfonyl
chlorides.

Property Data

Molecular Weight 231.91 g/mol

Physical State
Crystalline Solid or Viscous Liquid (purity

dependent)

Boiling Point ~105 °C (at reduced pressure, predicted)

Solubility
Soluble in DCM, THF, EtOAc; reacts violently

with water/alcohols.

Reactivity
High electrophilicity at Sulfur; susceptible to

hydrolysis.

Part 3: Synthetic Utility & Mechanism
The TCES Protecting Group Strategy
The primary utility of TCES-Cl lies in the protection of amines (as sulfonamides) and alcohols

(as sulfonates). The strategic value is its orthogonality: the TCES group is stable to acid

(removing Boc) and base (removing Fmoc), but is cleaved under specific reductive conditions.

Mechanism of Action
Protection (Sulfonylation): The amine attacks the sulfonyl sulfur, eliminating chloride. The

group makes the sulfonyl center highly reactive, requiring controlled temperatures.

Deprotection (Reductive

-Elimination): This is the defining feature. Treatment with Zinc (

) initiates a reductive fragmentation. The zinc inserts into the carbon-chlorine bond or
reduces the carbon, leading to the elimination of

and the formation of 1,1-dichloroethene.

DOT Diagram: TCES Protection & Deprotection Cycle
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Figure 1: The Orthogonal Lifecycle of the TCES Protecting Group
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Figure 1: The TCES group allows amines to remain protected during acid/base manipulations,

releasing them only upon specific Zinc-mediated reduction.

Part 4: Experimental Protocols
These protocols are designed to be self-validating. The "Checkpoints" ensure the reaction is

proceeding correctly before committing valuable starting material.

Protocol A: Protection of a Primary Amine with TCES-Cl
Objective: Convert a primary amine (

) to the TCES-sulfonamide (

).

Reagents:

Substrate: Primary Amine (1.0 equiv)

Reagent: TCES-Cl (1.2 equiv) (CAS 14994-00-4)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 equiv)
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Solvent: Anhydrous Dichloromethane (DCM) (

concentration)

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask and purge with Nitrogen/Argon. Add the amine and

dissolve in anhydrous DCM.

Cooling: Cool the solution to

using an ice bath. Reasoning: TCES-Cl is highly reactive; low temperature prevents bis-
sulfonylation.

Base Addition: Add TEA dropwise.

Reagent Addition: Dissolve TCES-Cl in a minimal amount of DCM and add dropwise to the

reaction mixture over 10 minutes.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

Checkpoint: Monitor by TLC. The amine spot should disappear, and a less polar

sulfonamide spot should appear.

Workup: Quench with saturated

solution. Extract with DCM (

). Wash combined organics with Brine, dry over

, and concentrate.[7][8]

Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Deprotection (Regeneration of Amine)
Objective: Cleave the TCES group using Reductive Elimination.

Reagents:
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Substrate: TCES-Sulfonamide (1.0 equiv)

Reagent: Activated Zinc Dust (excess, ~10–20 equiv)

Solvent: Methanol (MeOH) or THF/Acetic Acid (9:1)

Step-by-Step Procedure:

Activation: Activate Zinc dust by washing with dilute HCl, then water, then acetone, and

drying under vacuum. Reasoning: Oxide layer on Zn surface inhibits electron transfer.

Reaction: Dissolve the sulfonamide in MeOH. Add the activated Zinc dust.

Catalysis (Optional): If reaction is slow, add catalytic amounts of Acetic Acid or

.

Agitation: Stir vigorously or sonicate at RT for 1–6 hours.

Checkpoint: TLC should show the reappearance of the polar free amine (ninhydrin stain

active).

Filtration: Filter through a Celite pad to remove Zinc residues. Wash with MeOH.

Isolation: Concentrate filtrate. If an acid was used, perform an acid/base extraction to isolate

the free amine.

Part 5: Safety & Handling
TCES-Cl is a Corrosive Sulfonyl Chloride. Strict adherence to safety protocols is non-

negotiable.

DOT Diagram: Safety & Handling Workflow
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Figure 2: Safe Handling Lifecycle
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Figure 2: TCES-Cl reacts violently with moisture to release HCl gas. Store cold and dry.

Key Hazards:

Hydrolysis: Reacts with water to form 2,2,2-trichloroethanesulfonic acid and HCl gas.

Skin/Eye Contact: Causes severe chemical burns. Immediate irrigation required.

Inhalation: Destructive to respiratory mucous membranes.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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